Benzene, 1-(bromomethyl)-3-methoxy-2-(phenylmethoxy)-

• CAS No.: 58402-40-7
• Molecular Formula: C15H15BrO2
• Molecular Weight: 307.18 g/mol
• IUPAC Name: 1-(bromomethyl)-3-methoxy-2-phenylmethoxybenzene
• InChI: InChI=1S/C15H15BrO2/c1-17-14-9-5-8-13(10-16)15(14)18-11-12-6-3-2-4-7-12/h2-9H,10-11H2,1H3
• InChI Key: AYNKAXMSZZZOKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC2=CC=CC=C2)CBr

Description

Benzene, 1-(bromomethyl)-3-methoxy-2-(phenylmethoxy)- is a useful research compound. Its molecular formula is C15H15BrO2 and its molecular weight is 307.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 15.04 g (62 mmol) of 2-benzyloxy-3-hydroxymethyl-1-methoxybenzene, from Step 2, in 140 mL of diethyl ether at 0° C. was added slowly, with stirring, 2.9 mL (31 mmol) of phosphorous tribromide. The reaction mixture was stirred at 0° C. for 30 minutes and then allowed to warm to ambient temperature over a 4 h period. The solution phase was decanted and the reaction was quenched with aqueous sodium bicarbonate solution. The layers were separated and the aqueous layer was extracted twice with diethyl ether. The combined organic layers were washed with water and brine, dried over anhydrous sodium sulfate, filtered and concentrated under reduced pressure to give 12.48 g (65% yield) of the title compound.